Cas no 2137900-36-6 (1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine)

• Product Name: 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine
• CAS No: 2137900-36-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6381356
• PubChem ID: 165465694
• Update Time: 2025-06-09

1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783510
• 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine
• 2137900-36-6

• Inchi： 1S/C8H13N3/c1-7(2)3-4-11-5-8(9)10-6-11/h3,5-6H,4,9H2,1-2H3
• InChI Key： IHKUNJBEEDTRJG-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)C/C=C(\C)/C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine

Professional Introduction to Compound with CAS No. 2137900-36-6 and Product Name: 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine

The compound identified by the CAS number 2137900-36-6 and the product name 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a 3-methylbut-2-en-1-yl side chain and an imidazol-4-amine core suggests a multifaceted interaction capability, which is highly valuable in designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazole moieties. The imidazole ring is a privileged scaffold in medicinal chemistry, known for its biological activity and structural versatility. The compound in question, 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine, leverages this structural motif to exhibit promising pharmacological properties. Specifically, the amine functional group at the 4-position of the imidazole ring provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research indicates that imidazole derivatives can interact with various enzymatic targets, including kinases and phosphodiesterases, which are critical in regulating cellular processes. The 3-methylbut-2-en-1-yl substituent further enhances the compound's pharmacokinetic profile by improving solubility and membrane permeability. This dual functionality makes it an attractive candidate for further investigation in the development of anti-inflammatory and immunomodulatory therapies.

Recent studies have highlighted the significance of structure-based drug design in optimizing therapeutic efficacy. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine and its potential biological targets. These studies suggest that the compound can bind to specific pockets on enzymes such as Janus kinases (JAKs) and cyclooxygenase (COX), which are implicated in chronic inflammatory diseases. By targeting these pathways, the compound holds promise for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the imidazole core efficiently. Additionally, protecting group strategies are utilized to safeguard reactive sites during subsequent functionalization. The synthetic route also incorporates green chemistry principles to minimize waste and improve sustainability, aligning with modern pharmaceutical manufacturing standards.

From a regulatory perspective, the development of new pharmaceutical compounds must adhere to stringent guidelines to ensure safety and efficacy. The preclinical evaluation of 1-(3-methylbut-2-en-1-yl)-1H-imidazol-4-amine has involved comprehensive toxicological studies, including acute toxicity assays and chronic toxicity assessments. These studies aim to establish a safe dosage range and identify any potential adverse effects before human clinical trials are initiated. The results from these evaluations are crucial for obtaining regulatory approval from agencies such as the FDA and EMA.

The clinical development pipeline for this compound is currently under active investigation by several pharmaceutical companies. Phase I clinical trials have focused on assessing pharmacokinetic parameters and identifying appropriate dosing regimens for human subjects. Early-phase trials have shown encouraging results regarding tolerability and bioavailability, paving the way for larger-scale clinical studies. If subsequent trials confirm its therapeutic potential, 1-(3-methylbut-2-enyl)-imidazolamidine could become a valuable addition to treatments for inflammatory disorders.

Beyond its therapeutic applications, this compound also exhibits interesting chemical properties that make it a valuable tool in research settings. Its ability to undergo selective functionalization allows chemists to explore novel derivatives with tailored biological activities. This flexibility is particularly useful in fragment-based drug design approaches, where small molecular fragments are screened for initial binding interactions before being optimized into lead compounds.

The impact of this research extends beyond academic circles, as it contributes to the broader goal of improving human health through innovative drug discovery. Collaborative efforts between academic institutions, biotechnology firms, and pharmaceutical companies are essential in translating laboratory findings into tangible therapeutic solutions. The study of compounds like 1-(3-methylbutylenyl)-imidazolamidine exemplifies how interdisciplinary research can drive progress in medicine.

In conclusion, 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name 2137900 CAS number product name